Cas no 767-76-0 (1H-Pyrrole,1,2,3,4,5-pentamethyl-)
767-76-0 structure
Product Name:1H-Pyrrole,1,2,3,4,5-pentamethyl-
1H-Pyrrole,1,2,3,4,5-pentamethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole,1,2,3,4,5-pentamethyl-
- 1,2,3,4,5-pentamethyl-1H-pyrrole
- 1,2,3,4,5-pentamethylpyrrole
- 1,2,3,4,5-Pentamethylpyrrol
- AC1L2CSQ
- AC1Q2AJN
- AC1Q3Y05
- AG-H-06623
- CTK5E3415
- NSC65654
- pentamethyl-pyrrole
- SureCN77684
- U5S3XX7F7H
- NSC-65654
- SCHEMBL77684
- 767-76-0
- DTXSID30227501
- 1H-Pyrrole, 1,2,3,4,5-pentamethyl-
- EINECS 212-188-3
- NSC 65654
- Pentamethylpyrrol
- UNII-U5S3XX7F7H
- AKOS006272460
- NS00037840
-
- Inchi: 1S/C9H15N/c1-6-7(2)9(4)10(5)8(6)3/h1-5H3
- InChI Key: IQBFHKGECNYUMS-UHFFFAOYSA-N
- SMILES: N1(C)C(C)=C(C)C(C)=C1C
Computed Properties
- Exact Mass: 137.12055
- Monoisotopic Mass: 137.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 4.9A^2
- XLogP3: 2.2
Experimental Properties
- Density: 0.88
- Boiling Point: 226°C at 760 mmHg
- Flash Point: 90.5°C
- Refractive Index: 1.485
- PSA: 4.93
- LogP: 2.25870
1H-Pyrrole,1,2,3,4,5-pentamethyl- Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
4. Agricultural
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
767-76-0 (1H-Pyrrole,1,2,3,4,5-pentamethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent